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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

enhancement of Prohexadione (P-Ca) efficacy by compounding it with other plant growth

regulators (PGRs).

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Prohexadione-Ca?

Prohexadione-Ca is a plant bioregulator that primarily inhibits the biosynthesis of gibberellins,

which are hormones responsible for stem elongation.[1][2][3] It acts as a structural mimic of 2-

oxoglutaric acid, blocking distinct dioxygenases involved in gibberellin formation.[4] This results

in reduced vegetative growth and more compact plants.[4] Specifically, it blocks the conversion

of the inactive GA20 to the active GA1. Prohexadione-Ca is absorbed by green tissues and

has a short persistence in plants and soil.

Q2: What are the main benefits of using Prohexadione-Ca in combination with other

regulators?

Combining Prohexadione-Ca with other regulators can lead to synergistic effects, such as a

stronger reduction in shoot growth than when either product is used alone. This can also allow

for reduced application rates of the partner regulator, potentially mitigating negative side

effects. Additionally, combinations can influence other physiological responses like flowering,

fruit set, and stress tolerance.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b163171?utm_src=pdf-interest
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://amenity.agrovista.co.uk/technical-updates/regulating-plant-growth
https://www.plantgrowthhormones.com/info/prohexadione-calcium-it-can-regulate-growth-a-83690447.html
https://www.awiner.com/product/prohexadione-calcium/
https://www.ishs.org/ishs-article/727_10
https://www.ishs.org/ishs-article/727_10
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: Can Prohexadione-Ca be tank-mixed with fungicides and insecticides?

Yes, studies have shown that Prohexadione-Ca is compatible with many fungicides and

insecticides. For instance, research on peanuts indicated that fungicides, insecticides, and

foliar fertilizers did not negatively affect the efficacy of Prohexadione-Ca. In some cases, the

combination can even have synergistic or additive effects in controlling pests due to better

pesticide penetration and coverage resulting from reduced foliar growth. However, it is always

recommended to perform a jar test for compatibility before large-scale tank mixing.

Q4: Are there any known incompatibilities when tank-mixing Prohexadione-Ca?

Caution should be exercised when tank-mixing Prohexadione-Ca with calcium-containing

products, as free ionic calcium can cause precipitation and reduce efficacy. It is advised not to

tank mix Prohexadione-Ca with calcium sprays. If the water source is high in calcium

carbonate ("hard water"), adding ammonium sulfate (AMS) is recommended to act as a water

conditioner.

Q5: How does the addition of adjuvants affect Prohexadione-Ca performance?

Adjuvants like non-ionic surfactants or crop oil concentrates can improve the leaf coverage and

consistency of Prohexadione-Ca's performance. The choice of adjuvant can be critical,

especially when dealing with hard water, where ammonium sulfate (AMS) is recommended.

The effectiveness of an adjuvant can vary depending on the specific herbicide, environmental

conditions, and the weed species being targeted.

Troubleshooting Guide
Issue 1: Reduced efficacy of Prohexadione-Ca application.

Possible Cause 1: Water Quality. High levels of calcium carbonate (hard water) in the spray

solution can reduce the effectiveness of Prohexadione-Ca.

Solution: Use a water conditioner such as ammonium sulfate (AMS). A common

recommendation is to add one pound of AMS for every pound of Prohexadione-Ca

product.
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Possible Cause 2: Application Timing. The efficacy of Prohexadione-Ca is dependent on the

growth stage of the plant.

Solution: Apply Prohexadione-Ca when the target plants are actively growing. For

example, in apples, the initial application for vegetative growth control is often

recommended at the pink stage or when shoots are 1.5 to 3 inches long.

Possible Cause 3: Rainfall after application. Rainfall shortly after application can wash the

product off the leaves before it is fully absorbed.

Solution: Avoid applying Prohexadione-Ca if rainfall is expected within one hour for grass

grown for seed, and within 8 hours for apples, peanuts, and sweet cherries.

Issue 2: Inconsistent results across the treated area.

Possible Cause 1: Uneven spray coverage. Foliar-absorbed products like Prohexadione-Ca

require uniform and complete coverage for a consistent response.

Solution: Ensure proper calibration of spray equipment. Use appropriate spray volume,

pressure, nozzles, and tractor speed to achieve good coverage. The use of a non-ionic

surfactant can also improve leaf coverage.

Possible Cause 2: Variable plant vigor. The response to Prohexadione-Ca can be

influenced by the vigor of the trees or plants.

Solution: Adjust the application rate based on the vegetative vigor of the plants. Higher

vigor may require a higher rate or more frequent applications.

Issue 3: Unexpected phytotoxicity or negative effects on the crop.

Possible Cause 1: Incorrect mixing order. When tank-mixing multiple products, an improper

mixing order can lead to incompatibility and potential phytotoxicity.

Solution: Always follow the recommended mixing order. A general guideline is to add

products to the tank in the following sequence: 1) Wettable powders, 2) Suspension

concentrates (flowables), 3) Emulsifiable concentrates, 4) Water-soluble liquids, and 5)

Surfactants. Always conduct a jar test before mixing a full tank.
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Possible Cause 2: High application rates of tank-mix partner. Some regulators, when

combined with Prohexadione-Ca, may have a stronger effect than anticipated.

Solution: When using a new combination, it is advisable to start with lower rates and

conduct small-scale trials to determine the optimal dosage for your specific conditions. For

example, when combining with Uniconazole, the inclusion of Prohexadione-Ca may allow

for a lower dosage of Uniconazole.

Data Presentation
Table 1: Effect of Prohexadione-Ca and Tank-Mix Partners on Shoot Growth in Apple and

Sweet Cherry Trees
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Plant Treatment
Application
Rate

Shoot Growth
Reduction (%)

Source

'Empire'/M.26

Apple

Prohexadione-

Ca

3 applications at

~2-week

intervals

26 - 40

'Empire'/M.26

Apple
Ethephon

3 applications at

~2-week

intervals

61 - 73

'Empire'/M.26

Apple

Prohexadione-

Ca + Ethephon

3 applications at

~2-week

intervals

61 - 73

'Empire'/M.26

Apple
Maleic Hydrazide

3 applications at

~2-week

intervals

57 - 61

Young Sweet

Cherry

Prohexadione-

Ca

125 to 250 mg·L-

1 a.i.

Transient

reduction

Young Sweet

Cherry
Ethephon

175 to 200 mg·L-

1 a.i.

Transient

reduction

Young Sweet

Cherry

Prohexadione-

Ca + Ethephon
Tank-mix

Stronger,

possibly

synergistic

reduction

Table 2: Effect of Prohexadione-Ca and Ethephon on Flowering in 'Bing' Sweet Cherry
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Treatment
Application
Schedule

Flower Bud
Density

Yield
Efficiency

Source

Prohexadione-

Ca + Ethephon

(Tank-mix)

Two applications,

three weeks

apart

~3-fold increase

over untreated
~3-fold increase

Single

application of P-

Ca or P-Ca/ETH

tank mix

Single

application

Ineffective or

minor increase
Not specified

Experimental Protocols
Experiment 1: Evaluation of Prohexadione-Ca and Ethephon on Sweet Cherry Growth and

Flowering

Objective: To assess the impact of single and tank-mixed applications of Prohexadione-Ca

(P-Ca) and ethephon (ETH) on shoot growth and flower bud formation in young, non-fruiting

sweet cherry trees.

Methodology:

Select young, vigorous, non-fruiting sweet cherry trees for the experiment.

Prepare single applications of P-Ca at concentrations of 125 to 250 mg·L-1 active

ingredient (a.i.) and ETH at 175 to 200 mg·L-1 a.i.

Prepare tank-mix applications of P-Ca and ETH at the same concentrations.

Apply the treatments to different groups of trees. Include an untreated control group.

For a subset of the tank-mix group, apply a second application three weeks after the first.

Monitor and measure terminal shoot elongation at regular intervals throughout the growing

season.
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In the following season, assess the flower bud density on previous season's shoots and

spurs on older wood.

Collect and analyze data on shoot growth rate, total seasonal shoot growth, and flower

bud density. Source: Adapted from studies on sweet cherry trees.

Experiment 2: Assessing the Compatibility and Efficacy of Prohexadione-Ca with Other

Agrichemicals on Peanut

Objective: To determine the biological and physicochemical interactions when

Prohexadione-Ca is applied in combination with various herbicides, fungicides, and

insecticides on peanut.

Methodology:

Establish field plots of peanuts.

Design treatments to include Prohexadione-Ca applied alone, in combination with various

agrichemicals (e.g., acifluorfen, bentazon, pyridate, sethoxydim, clethodim), and the

agrichemicals applied alone. Include an untreated control.

Apply the first set of treatments when peanut vines reach 50% row closure.

Apply a second application of Prohexadione-Ca alone to a designated group 2 weeks

after the first application.

Visually assess peanut injury at regular intervals after treatment.

Measure row visibility and main stem height to determine the efficacy of Prohexadione-

Ca.

Evaluate weed control for herbicide tank mixes.

At the end of the season, harvest the peanuts and measure pod yield.

Statistically analyze the data to determine any synergistic or antagonistic interactions.

Source: Adapted from research on peanut.
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Visualizations

GA20 (inactive)

GA 3-beta-hydroxylase

 Binds to

GA1 (active) Stem Elongation
 Promotes

Prohexadione-Ca
 Inhibits

 Catalyzes conversion

Click to download full resolution via product page

Caption: Prohexadione-Ca inhibits the enzyme GA 3-beta-hydroxylase, blocking the

conversion of inactive GA20 to active GA1, thus reducing stem elongation.
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Start: Experimental Design

Treatment Preparation
- Prohexadione-Ca alone

- Regulator X alone
- Prohexadione-Ca + Regulator X

- Control

Field Application
(e.g., at specific growth stage)

Data Collection
- Shoot growth

- Flowering intensity
- Yield parameters

Statistical Analysis
(ANOVA, t-test)

Results & Conclusion
- Synergistic, additive, or

  antagonistic effects

End

Click to download full resolution via product page
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Caption: A generalized workflow for evaluating the efficacy of Prohexadione-Ca when tank-

mixed with another plant growth regulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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